Cas no 2228749-32-2 (1-(1-{Bicyclo[2.2.1]heptan-2-yl}cyclopropyl)ethan-1-amine)

• Product Name: 1-(1-{Bicyclo[2.2.1]heptan-2-yl}cyclopropyl)ethan-1-amine
• CAS No: 2228749-32-2
• MF: C₁₂H₂₁N
• MW: 179.30184340477
• CID: 6297969
• PubChem ID: 165610390
• Update Time: 2025-06-15

1-(1-{Bicyclo[2.2.1]heptan-2-yl}cyclopropyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-{bicyclo[2.2.1]heptan-2-yl}cyclopropyl)ethan-1-amine
• EN300-1750605
• 2228749-32-2
• 1-(1-{Bicyclo[2.2.1]heptan-2-yl}cyclopropyl)ethan-1-amine

• Inchi： 1S/C12H21N/c1-8(13)12(4-5-12)11-7-9-2-3-10(11)6-9/h8-11H,2-7,13H2,1H3
• InChI Key： XJZMLAGYMZBDEC-UHFFFAOYSA-N
• SMILES： NC(C)C1(CC1)C1CC2CCC1C2

Computed Properties

• Exact Mass: 179.167399674g/mol
• Monoisotopic Mass: 179.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-(1-{Bicyclo[2.2.1]heptan-2-yl}cyclopropyl)ethan-1-amine

Comprehensive Overview of 1-(1-{Bicyclo[2.2.1]heptan-2-yl}cyclopropyl)ethan-1-amine (CAS No. 2228749-32-2)

1-(1-{Bicyclo[2.2.1]heptan-2-yl}cyclopropyl)ethan-1-amine (CAS No. 2228749-32-2) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and material science research. Its distinctive bicyclo[2.2.1]heptane (norbornane) scaffold, combined with a cyclopropyl and ethylamine moiety, offers versatile applications in drug discovery and specialty chemistry. This compound is particularly notable for its potential as a chiral building block or pharmacophore in designing bioactive molecules targeting neurological and metabolic disorders.

Recent trends in organic synthesis highlight the growing demand for rigid, three-dimensional frameworks like bicyclo[2.2.1]heptane, which enhance molecular stability and binding affinity. Researchers frequently search for "norbornane derivatives in drug design" or "cyclopropylamine applications," reflecting the compound's relevance in modern medicinal chemistry. The steric constraints imposed by the bicyclic system and cyclopropyl ring can significantly influence conformational preferences, making this compound a valuable tool for studying structure-activity relationships (SAR).

From a synthetic perspective, CAS No. 2228749-32-2 exemplifies the convergence of ring-strain energy and functional group compatibility. The ethylamine group allows for further derivatization, enabling its use in peptide mimetics or catalysis. Industry professionals often inquire about "synthetic routes to bicyclic amines" or "amine-protection strategies for norbornane derivatives," underscoring its technical importance. Computational studies also suggest that the compound's low-energy conformers could optimize interactions with biological targets like G-protein-coupled receptors (GPCRs).

Environmental and regulatory considerations further elevate the appeal of 1-(1-{Bicyclo[2.2.1]heptan-2-yl}cyclopropyl)ethan-1-amine. Unlike volatile organic compounds (VOCs), its high molecular weight and low vapor pressure align with green chemistry principles. Queries such as "sustainable synthesis of bicyclic compounds" or "biodegradable amine derivatives" resonate with current industrial priorities. Additionally, its potential role in bio-based polymers or catalysts for CO2 utilization aligns with circular economy initiatives.

In analytical chemistry, advanced techniques like NMR spectroscopy and X-ray crystallography are critical for characterizing this compound's stereochemistry and purity. The cyclopropyl-amine motif often triggers searches for "spectroscopic analysis of strained rings" or "chiral separation methods." These methodologies ensure compliance with stringent quality standards required in high-value chemical production.

Future research directions for CAS No. 2228749-32-2 may explore its utility in asymmetric synthesis or enzyme inhibition. The compound's hybrid architecture bridges gaps between aliphatic and cyclic amines, addressing challenges in drug solubility and blood-brain barrier penetration. As the scientific community increasingly focuses on "fragment-based drug discovery" and "scaffold hopping," this molecule stands out as a promising candidate for innovation.